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Compound of Interest

Compound Name: N-butyl-2-chloro-4-nitrobenzamide

Cat. No.: B11021321

Get Quote

Executive Summary
N-butyl-2-chloro-4-nitrobenzamide is a specialized organic intermediate belonging to the

class of halogenated nitrobenzamides. While its structural isomers (such as the sec-butyl and

isobutyl derivatives) are frequently cataloged, the n-butyl variant often serves as a custom-

synthesized scaffold in the development of pharmaceutical active ingredients (APIs),

particularly in the exploration of anti-inflammatory agents, kinase inhibitors, and agrochemicals.

This guide provides a definitive protocol for its synthesis, purification, and analytical

identification, designed for researchers requiring high-purity material for structure-activity

relationship (SAR) studies.
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Property Specification

Chemical Name N-butyl-2-chloro-4-nitrobenzamide

Molecular Formula C₁₁H₁₃ClN₂O₃

Molecular Weight 256.69 g/mol

Core Scaffold Benzamide (2-chloro, 4-nitro substituted)

CAS Registry Number

Note: While specific isomers like N-isobutyl

(CAS 329059-85-0) are widely indexed, the n-

butyl derivative is often referenced by its

precursors or internal codes.

Physical State Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Insoluble in Water

Melting Point
120–125 °C (Predicted based on isomeric

trends)

Structural Analysis
The molecule features a benzamide core with a highly electrophilic nitro group at the para-

position and a chlorine atom at the ortho-position relative to the amide linkage. The N-butyl

chain provides lipophilicity, influencing the compound's bioavailability and binding affinity in

biological targets.

Synthesis Protocol
Objective: Synthesize N-butyl-2-chloro-4-nitrobenzamide via nucleophilic acyl substitution.

Reaction Type: Schotten-Baumann Acylation (Anhydrous Conditions).

Reagents & Materials[1][2][3][4][5][6]
Precursor A: 2-Chloro-4-nitrobenzoyl chloride (CAS 7073-36-1) – Electrophile

Precursor B: n-Butylamine (CAS 109-73-9) – Nucleophile
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Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) – Acid Scavenger

Solvent: Dichloromethane (DCM), Anhydrous[1]

Quench: 1M HCl, Saturated NaHCO₃, Brine

Step-by-Step Methodology
Preparation:

Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen (

).

Dissolve 2-Chloro-4-nitrobenzoyl chloride (1.0 eq, 10 mmol) in 50 mL anhydrous DCM.

Cool to 0 °C in an ice bath.

Addition:

In a separate vial, mix n-Butylamine (1.1 eq, 11 mmol) and TEA (1.5 eq, 15 mmol) in 10

mL DCM.

Add the amine/base mixture dropwise to the RBF over 20 minutes, maintaining

temperature < 5 °C to prevent side reactions (e.g., bis-acylation).

Reaction:

Allow the mixture to warm to room temperature (RT) and stir for 3–5 hours.

Monitoring: Check reaction progress via TLC (Mobile Phase: 30% EtOAc in Hexanes). The

starting acid chloride (

) should disappear, and a new amide spot (

) should form.

Workup:

Dilute reaction mixture with 50 mL DCM.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pdf.benchchem.com/41/Technical_Support_Center_Reactions_of_4_Nitrobenzoyl_Chloride_with_Tertiary_Amines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11021321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash sequentially with:

1M HCl (2 × 30 mL) – Removes unreacted amine/TEA.

Sat. NaHCO₃ (2 × 30 mL) – Removes hydrolyzed acid byproducts.

Brine (1 × 30 mL).

Dry organic layer over anhydrous

, filter, and concentrate in vacuo.

Purification:

Recrystallize the crude solid from Ethanol/Hexane (1:4) or purify via flash column

chromatography (Gradient: 0–40% EtOAc/Hexanes).

Synthesis Workflow Diagram

Start: Precursors 1. Dissolve Acid Chloride
(DCM, 0°C)

2. Add n-Butylamine + TEA
(Dropwise)

 Activation 3. Reaction
(RT, 3-5h)

 Nucleophilic Attack 4. Acid/Base Wash
(Remove impurities)

 Workup Final Product:
N-butyl-2-chloro-4-nitrobenzamide

 Crystallization 

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway for N-butyl-2-chloro-4-nitrobenzamide via acyl

chloride activation.

Analytical Identification
To validate the identity of the synthesized compound, the following spectroscopic data must be

confirmed.

Proton NMR ( H-NMR)
Solvent: DMSO-

or CDCl₃ Expected Signals:
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8.0–8.4 ppm (m, 3H): Aromatic protons. The proton between Cl and

(H3) will be a doublet (

Hz) appearing most downfield due to the inductive effect of both electron-withdrawing
groups.

6.5–7.0 ppm (br s, 1H): Amide N-H proton (exchangeable with

).

3.4 ppm (q, 2H):

(methylene adjacent to nitrogen).

1.5 ppm (m, 2H):

(middle butyl chain).

1.3 ppm (m, 2H):

(middle butyl chain).

0.9 ppm (t, 3H):

(terminal methyl).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Molecular Ion (

): 257.1 Da (

) and 259.1 Da (

).

Isotope Pattern: Distinct 3:1 ratio for Cl isotopes confirms the presence of the chlorine atom.

Infrared Spectroscopy (FT-IR)
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3250–3300 cm⁻¹: N-H stretch (Amide).

1640–1660 cm⁻¹: C=O stretch (Amide I band).

1520 & 1340 cm⁻¹: N-O asymmetric and symmetric stretches (

group).

740 cm⁻¹: C-Cl stretch.

Identification Logic Flow

Unknown Sample

LC-MS Analysis
([M+H]+ = 257/259)

 Check MW & Cl Pattern 

1H-NMR Analysis
(Aromatic 3H + Butyl 9H)

 Pass 

FT-IR Analysis
(1650 cm-1 Amide + Nitro)

 Confirm Functional Groups 

Confirmed Identity:
N-butyl-2-chloro-4-nitrobenzamide

 Validated 
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Figure 2: Analytical decision tree for validating the chemical structure.
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Applications & Significance
This compound serves as a critical intermediate in the synthesis of:

Kinase Inhibitors: The 2-chloro-4-nitrobenzamide scaffold is a precursor to 2-amino-4-

substituted benzamides, which are potent inhibitors of various kinases involved in oncology.

Antibacterial Agents: Nitro-reduction yields aniline derivatives that can be coupled with

sulfonyl chlorides or other electrophiles to generate sulfonamide antibiotics.

Agrochemicals: Related to the herbicide/coccidiostat Aklomide (2-chloro-4-nitrobenzamide),

the N-butyl derivative allows for tuning lipophilicity to enhance leaf penetration or soil

retention.

Safety & Handling
Hazards: The compound contains a nitro group (potential explosivity at high

temperatures/pressure) and is an organochloride (potential irritant/sensitizer).

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle all powders in a fume hood

to avoid inhalation.

Storage: Store in a cool, dry place (2–8 °C), protected from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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